Cas no 40391-99-9 (Pamidronic acid)

Pamidronic acid is a second-generation bisphosphonate compound widely recognized for its efficacy in inhibiting osteoclast-mediated bone resorption. Its primary applications include the treatment of hypercalcemia associated with malignancy, Paget's disease, and osteoporosis. The molecule's high affinity for hydroxyapatite crystals in bone tissue ensures targeted action, reducing systemic side effects. Pamidronic acid exhibits superior stability and bioavailability compared to earlier bisphosphonates, allowing for less frequent dosing. Its mechanism involves disruption of osteoclast function via inhibition of the mevalonate pathway, leading to apoptosis. The compound is typically administered intravenously to ensure optimal therapeutic effects while minimizing gastrointestinal irritation. Its well-documented clinical profile makes it a reliable choice for managing bone-related disorders.

Pamidronic acid structure

Product Name:Pamidronic acid

CAS No:40391-99-9

MF:C₃H₁₁NO₇P₂

MW:235.069463014603

CID:55214

PubChem ID:4674

Update Time:2025-05-27

Pamidronic acid Chemical and Physical Properties

Names and Identifiers

- Pamidronic acid
- Pamidronate
- Delavirdine mesylate
- DLV
- Rescriptor
- Pamidronic Acid See P172500
- (3-amino-1-hydroxypropane-1,1-diyl)bis(phosphonic acid)
- Pamidronic acid disodium salt
- Pamidronic Acid See
- Pamidronic Acid See P172500
- Amidronate
- Aredia
- Aminomux
- Acidum pamidronicum [INN-Latin]
- Acido pamidronico [INN-Spanish]
- Acide pamidronique [INN-French]
- PAMIDRONATE DISODIUM
- Pamidronic acid [INN:BAN]
- (3-amino-1-hydroxy-1-phosphonopropyl)phosphonic acid
- Disodium pamidronate
- AHPrBP
- C3H11NO7P2
- (3-Amino-1-hydroxypropylidene)bisphosphonic acid
- OYY3447OMC
- Phosphonic acid, (3-amino-1-hydroxypropy
- Acidum pamidronicum
- UNII-OYY3447OMC
- 3-Amino-1-hydroxypropylidene-1,1-diphosphonate
- CHEBI:7903
- Bisphosphonate 6
- SR-01000514873-1
- DTXCID003414
- Q627499
- C07395
- BDBM12581
- Acidum pamidronicum (INN-Latin)
- HMS2090C13
- MFCD00168777
- EN300-119514
- Ribodroat
- NCGC00159433-03
- Phosphonic acid, P,P'-(3-amino-1-hydroxypropylidene)bis-
- CHEMBL834
- 3-amino-1-hydroxypropane-1,1-diyldiphosphonic acid
- JMC515594 Compound 62
- SR-01000514873
- 1159812-33-5
- PAMIDRONATE [MART.]
- EINECS 254-905-2
- CS-7787
- PAMIDRONIC ACID [WHO-DD]
- Acido pamidronico
- (3-Amino-1-hydroxy-1-phosphono-propyl)-phosphonic acid
- (3-AMINO-1-HYDROXY-1-PHOSPHONO-PROPYL)PHOSPHONIC ACID
- Ribodroat (TN)
- Propane-1-hydroxy-3-amino-1,1-diphosphonic acid
- Acido pamidronico (INN-Spanish)
- Tox21_111664
- HY-B0012
- Tox21_111664_1
- PAMIDRONATE [VANDF]
- D07281
- SCHEMBL18361
- A825084
- PAMIDRONIC ACID [INN]
- (3-Amino-1-hydroxypropane-1,1-diyl)diphosphonic acid
- Phosphonic acid, (3-amino-1-hydroxypropylidene)bis-
- CCG-2075
- FT-0630610
- PAMIDRONATE (MART.)
- DB00282
- (3-Amino-1-hydroxypropylidene)diphosphonic acid
- CGP-23339AE
- Acide pamidronique
- HMS3749A11
- s2063
- starbld0044121
- DTXSID4023414
- M05BA03
- 40391-99-9
- 106437-12-1
- Pamidronic acid (INN)
- GTPL7259
- CAS-40391-99-9
- NS00005631
- ChemDiv1_025240
- C75045
- HSCI1_000312
- 3-amino-1-hydroxypropane-1,1-diphosphonic acid
- NCGC00159433-02
- HMS658L06
- Acide pamidronique (INN-French)
- BIDD:GT0538
- AKOS003599275
- NCGC00165862-02
- 57248-88-1
- BCP17709
- DIHYDROGEN (3-AMINO-1-HYDROXYPROPYLIDENE)DIPHOSPHONATE
- PAMIDRONIC ACID [MI]
- DB-049579
- STL510914
- SBI-0653870.0001
- BRD-K58513245-304-03-5
- BRD-K58513245-304-02-7
- MDL： MFCD00168777
- Inchi： 1S/C3H11NO7P2/c4-2-1-3(5,12(6,7)8)13(9,10)11/h5H,1-2,4H2,(H2,6,7,8)(H2,9,10,11)
- InChI Key： WRUUGTRCQOWXEG-UHFFFAOYSA-N
- SMILES： P(C(CCN)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

Exact Mass: 235.00100
Monoisotopic Mass: 235.001075
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 161
XLogP3: -6.9

Experimental Properties

Color/Form: crystallization
Density: 1.998
Melting Point: 226-228 ºC
Boiling Point: 658.7°C at 760 mmHg
Flash Point: 352.2 ºC
Refractive Index: 1.611
Solubility: 生物体外In Vitro:H2O6 mg/mL(25.52 mM;Need ultrasonic and warming)
PSA: 180.93000
LogP: -0.96300
Vapor Pressure: 0.0±4.5 mmHg at 25°C

Pamidronic acid Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：-20°C, protect from light

Pamidronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-B0012-10mM*1mLinWater	Pamidronic acid	40391-99-9	≥98.0%	10mM*1mLinWater	￥880	2022-05-18
MedChemExpress	HY-B0012-50mg	Pamidronic acid	40391-99-9	98.15%	50mg	￥600	2025-04-16
DC Chemicals	DCAPI1175-100 mg	Pamidronic acid	40391-99-9	>99%	100mg	$250.0	2022-02-28
DC Chemicals	DCAPI1175-250 mg	Pamidronic acid	40391-99-9	>99%	250mg	$500.0	2022-02-28
DC Chemicals	DCAPI1175-1 g	Pamidronic acid	40391-99-9	>99%	1g	$1000.0	2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P879155-50mg	Pamidronic acid	40391-99-9	≥98%	50mg	￥726.00	2022-01-13
Apollo Scientific	BICR214-5mg	Pamidronic acid-d3 major	40391-99-9		5mg	£1136.00	2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P59060-1g	Pamidronic acid	40391-99-9		1g	¥206.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P59060-250mg	Pamidronic acid	40391-99-9		250mg	¥86.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P59060-50mg	Pamidronic acid	40391-99-9		50mg	¥746.0	2021-09-04